(3S)-1-(1,3-benzothiazol-2-yl)-N,N-dimethylazepan-3-amine

• IUPAC Name: (3S)-1-(1,3-benzothiazol-2-yl)-N,N-dimethylazepan-3-amine
• InChI: InChI=1S/C15H21N3S/c1-17(2)12-7-5-6-10-18(11-12)15-16-13-8-3-4-9-14(13)19-15/h3-4,8-9,12H,5-7,10-11H2,1-2H3/t12-/m0/s1
• InChI Key: SGQIHDILMAUWQV-LBPRGKRZSA-N
• Canonical SMILES: CN(C)C1CCCCN(C1)C2=NC3=CC=CC=C3S2
• Isomeric SMILES: CN(C)[C@H]1CCCCN(C1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H21N3S
• Molecular Weight: 275.4 g/mol

Description

(3S)-1-(1,3-benzothiazol-2-yl)-N,N-dimethylazepan-3-amine is a useful research compound. Its molecular formula is C15H21N3S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.14561886 g/mol and the complexity rating of the compound is 297. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Multifunctional Molecular Applications

A novel V-shaped molecule, closely related to the chemical structure , has shown multifaceted applications, particularly in the realm of materials science. Its morphological dependence allows for reversible color changes under mechanical force or pH changes, suggesting its utility in security inks and stimuli-responsive materials. This molecule, due to its twisted conformation, exhibits solid-state emission and mechano-chromic activity, underpinning its potential in developing advanced optical materials and sensors (Xiao-lin Lu & M. Xia, 2016).

Corrosion Inhibition

Research on benzothiazole derivatives, akin to the mentioned compound, has highlighted their effectiveness in protecting metals against corrosion. Notably, specific derivatives have demonstrated outstanding inhibition efficiency for mild steel in acidic conditions. These findings not only underline the chemical's potential in industrial applications, particularly in enhancing material lifespan and reducing maintenance costs, but also its role in sustainability by mitigating metal wastage (Zohreh Salarvand et al., 2017).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some benzothiazole derivatives have been found to inhibit N-Myristoyltransferase (NMT), a new target for the development of novel antifungal agents.